Cas no 122537-63-7 (Gelomulide E)

Gelomulide E structure
Gelomulide E structure
Product Name:Gelomulide E
CAS No:122537-63-7
MF:C22H26O6
MW:386.438247203827
CID:215185
Update Time:2024-03-01

Gelomulide E Chemical and Physical Properties

Names and Identifiers

    • 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-,(4aS,5R,6aS,7aR,10aR,11aS,11bR)-
    • 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-
    • 3H-Oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aH)-dione,5-(acetyloxy)-4,4a,5,6,10a,11,11a,11b-octahydro-4,4,8,11b-tetramethyl-,[4aS-(4aa,5a,6aR*,7ab,10ab,11aa,11bb)]-
    • Gelomulide E
    • CID 100951693
    • (1S,3R,8R,10S,11R,16S,17R)-5,11,15,15-tetramethyl-6,14-dioxo-2,7-dioxapentacyclo[8.8.0.01,3.04,8.011,16]octadeca-4,12-dien-17-yl acetate
    • (4aS,6aS)-5α-Acetoxy-4,4aα,5,6,10aβ,11,11aα,11b-octahydro-4,4,8,11bβ-tetramethyl-3H-oxireno[1,10a]phenanthro[3,2-b]furan-3,9(7aβH)-dione
    • (-)-Gelomulide E
    • Inchi: 1S/C22H26O6/c1-10-16-12(27-19(10)25)8-14-21(5)7-6-15(24)20(3,4)17(21)13(26-11(2)23)9-22(14)18(16)28-22/h6-7,12-14,17-18H,8-9H2,1-5H3/t12-,13-,14+,17-,18-,21+,22+/m1/s1
    • InChI Key: PZCBBMDYTKHBKQ-XRQVUALHSA-N
    • SMILES: O1[C@@H]2C3=C(C)C(=O)O[C@@H]3C[C@H]3[C@@]4(C=CC(C(C)(C)[C@H]4[C@@H](C[C@]132)OC(C)=O)=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 882
  • Topological Polar Surface Area: 82.2
  • XLogP3: 1.48
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